Cas no 921140-49-0 (methyl 2-(4-bromobenzamido)thiophene-3-carboxylate)

• Product Name: methyl 2-(4-bromobenzamido)thiophene-3-carboxylate
• CAS No: 921140-49-0
• MF: C₁₃H₁₀BrNO₃S
• MW: 340.192401409149
• CID: 6239159
• PubChem ID: 7166862
• Update Time: 2025-05-24

methyl 2-(4-bromobenzamido)thiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 2-(4-bromobenzamido)thiophene-3-carboxylate
• methyl 2-[(4-bromobenzoyl)amino]thiophene-3-carboxylate
• SR-01000908595
• 921140-49-0
• AKOS024605271
• F1358-0011
• SR-01000908595-1

• Inchi： 1S/C13H10BrNO3S/c1-18-13(17)10-6-7-19-12(10)15-11(16)8-2-4-9(14)5-3-8/h2-7H,1H3,(H,15,16)
• InChI Key： RDIQVYOBMFTWEF-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C(NC1=C(C(=O)OC)C=CS1)=O

Computed Properties

• Exact Mass: 338.95648g/mol
• Monoisotopic Mass: 338.95648g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 83.6Ų

Additional information on methyl 2-(4-bromobenzamido)thiophene-3-carboxylate

Methyl 2-(4-bromobenzamido)thiophene-3-carboxylate (CAS No. 921140-49-0): A Key Intermediate in Modern Pharmaceutical Synthesis

Methyl 2-(4-bromobenzamido)thiophene-3-carboxylate (CAS No. 921140-49-0) is a highly versatile intermediate that has garnered significant attention in the field of pharmaceutical synthesis. This compound, characterized by its unique structural motifs, serves as a crucial building block in the development of novel therapeutic agents. Its molecular structure, featuring a thiophene ring linked to a carboxylate group and an amide moiety attached to a bromobenzene substituent, offers a rich scaffold for chemical modifications and functionalization.

The significance of Methyl 2-(4-bromobenzamido)thiophene-3-carboxylate lies in its ability to facilitate the synthesis of complex molecules with high precision and efficiency. In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting various biological pathways. The compound’s bifunctional nature—combining both electrophilic and nucleophilic sites—makes it an ideal candidate for constructing intricate pharmacophores. This attribute has been particularly valuable in the design of kinase inhibitors, which are pivotal in treating cancers and inflammatory diseases.

Recent advancements in medicinal chemistry have highlighted the utility of thiophene derivatives in drug discovery. The presence of the thiophene ring in Methyl 2-(4-bromobenzamido)thiophene-3-carboxylate contributes to its favorable pharmacokinetic properties, including enhanced solubility and metabolic stability. Moreover, the bromobenzamido group provides a reactive site for further derivatization, enabling the introduction of additional functional groups such as hydroxyl or amine moieties. Such modifications can fine-tune the binding affinity and selectivity of potential drug candidates.

In the context of contemporary drug development, the demand for efficient synthetic routes has led to innovative methodologies leveraging this intermediate. For instance, transition-metal-catalyzed cross-coupling reactions have been employed to introduce aryl or heteroaryl groups onto the thiophene ring, expanding the structural diversity of derived compounds. Additionally, palladium-catalyzed reactions have enabled the formation of carbon-carbon bonds with high regioselectivity, which is critical for achieving desired biological activity.

The role of computational chemistry in optimizing synthetic pathways cannot be overstated. Molecular modeling studies have been instrumental in predicting the reactivity and stability of intermediates like Methyl 2-(4-bromobenzamido)thiophene-3-carboxylate. By simulating various reaction conditions, researchers can identify optimal parameters for maximizing yield and minimizing byproduct formation. Such computational approaches are particularly valuable in multi-step syntheses where multiple reaction steps must be carefully orchestrated to achieve the target molecule with minimal side reactions.

From a regulatory perspective, the synthesis and handling of Methyl 2-(4-bromobenzamido)thiophene-3-carboxylate must adhere to stringent quality control measures. Impurities derived from incomplete reactions or side products can significantly impact the efficacy and safety of final drug formulations. Therefore, advanced analytical techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS) are employed to ensure high purity standards throughout the manufacturing process.

The versatility of this compound extends beyond its role as a synthetic intermediate. It has been utilized in various biophysical studies to probe protein-ligand interactions at an atomic level. X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy have been particularly useful in elucidating binding modes between derived inhibitors and their target enzymes. These structural insights are essential for rational drug design, allowing researchers to refine molecular structures for improved therapeutic outcomes.

The integration of green chemistry principles into pharmaceutical synthesis is another area where Methyl 2-(4-bromobenzamido)thiophene-3-carboxylate plays a significant role. Solvent-free reactions and catalytic methods that minimize waste generation are being increasingly adopted in industrial settings. Such sustainable practices not only reduce environmental impact but also lower production costs by optimizing resource utilization. The development of novel catalysts that enhance reaction efficiency without compromising yield is an ongoing focus in research.

In conclusion, Methyl 2-(4-bromobenzamido)thiophene-3-carboxylate (CAS No. 921140-49-0) represents a cornerstone in modern pharmaceutical synthesis. Its unique structural features and reactivity make it an indispensable tool for medicinal chemists seeking to develop innovative therapeutic agents. As research continues to evolve, this compound will undoubtedly remain at the forefront of drug discovery efforts, contributing to advancements that improve global health outcomes.